Diisobutoxy-bisethylacetoacetatotitanate - TYZOR IBAY

• IUPAC Name: butan-2-olate;(Z)-4-ethoxy-4-oxobut-2-en-2-olate;titanium(4+)
• InChI: InChI=1S/2C6H10O3.2C4H9O.Ti/c2*1-3-9-6(8)4-5(2)7;2*1-3-4(2)5;/h2*4,7H,3H2,1-2H3;2*4H,3H2,1-2H3;/q;;2*-1;+4/p-2/b2*5-4-
• InChI Key: MQGQMNYZBCGZBE-NRFIWDAESA-L
• Canonical SMILES: CCC(C)[O-].CCC(C)[O-].CCOC(=O)C=C(C)[O-].CCOC(=O)C=C(C)[O-].[Ti+4]
• Isomeric SMILES: CCC([O-])C.CCC([O-])C.CCOC(=O)/C=C(\[O-])/C.CCOC(=O)/C=C(\[O-])/C.[Ti+4]
• Molecular Formula: C20H36O8Ti
• Molecular Weight: 452.4 g/mol

Description

Diisobutoxy-bisethylacetoacetatotitanate, also known as TYZOR IBAY, is a transition metal complex widely used as a catalyst for the synthesis of various organic compounds. It is a yellow-to-red liquid that is sensitive to moisture.

Molecular Structure Analysis

The molecular formula of TYZOR IBAY is C20H36O8Ti. Its molecular weight is approximately 452.36 g/mol. Unfortunately, the specific structural diagram is not provided in the available resources.

Chemical Reactions Analysis

TYZOR IBAY is highly reactive at low temperatures, enabling it to react with common functional groups such as R-OH, M-OH, SiOH, and R-COOH for crosslinking, adhesion promotion, and coating formation on polymers, mineral substrates, and metals. It may also be used as a drying agent.

Physical And Chemical Properties Analysis

TYZOR IBAY has a density of 1.08 g/ml at 20℃, a boiling point of 108℃ at 101 325 Pa, and a flash point of 91.7°C. It is soluble in water at a concentration of 85g/L at 20℃. It is miscible in most organic solvents but decomposes in water.

Mechanism of Action

TYZOR IBAY is particularly well-suited for crosslinking silicones and silanol end-capped polymers. It is also used as a catalyst in processes such as esterification, transesterification, addition, polycondensation, and similar reactions.

Safety and Hazards

TYZOR IBAY is classified as a flammable liquid and vapor. It can cause skin irritation, serious eye damage, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

TYZOR IBAY is used in Room-Temperature-Vulcanizing one-component (RTV-1) silicone sealants to increase cure rates, crosslink silanes, or promote adhesion. It provides these same benefits when used with silanol end-capped polymers such as polypropylene oxides, acrylates, or polyurethanes. It is also used as a paint additive, where it crosslinks functional polymers or binders, promotes adhesion, and can serve as a binder itself. In the future, its use may expand to other areas where its unique properties can be leveraged.